Cas no 1803589-11-8 (3-(Benzyloxy)-1,1,1-trifluorobutan-2-one)

• Product Name: 3-(Benzyloxy)-1,1,1-trifluorobutan-2-one
• CAS No: 1803589-11-8
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 5716289
• PubChem ID: 119030901
• Update Time: 2025-06-09

3-(Benzyloxy)-1,1,1-trifluorobutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1803589-11-8
• 3-(benzyloxy)-1,1,1-trifluorobutan-2-one
• 1,1,1-trifluoro-3-phenylmethoxybutan-2-one
• EN300-197096
• 2-Butanone, 1,1,1-trifluoro-3-(phenylmethoxy)-
• 3-(Benzyloxy)-1,1,1-trifluorobutan-2-one

• Inchi： 1S/C11H11F3O2/c1-8(10(15)11(12,13)14)16-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： RPGNAVCEQVDRDC-UHFFFAOYSA-N
• SMILES： FC(C(C(C)OCC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 232.07111408g/mol
• Monoisotopic Mass: 232.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 262.1±35.0 °C(Predicted)

Additional information on 3-(Benzyloxy)-1,1,1-trifluorobutan-2-one

3-(Benzyloxy)-1,1,1-trifluorobutan-2-one (CAS No. 1803589-11-8): An Overview of a Promising Compound in Medicinal Chemistry

3-(Benzyloxy)-1,1,1-trifluorobutan-2-one (CAS No. 1803589-11-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by its benzyloxy and trifluoromethyl functionalities, which contribute to its chemical stability and biological activity. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The benzyloxy group in 3-(Benzyloxy)-1,1,1-trifluorobutan-2-one plays a crucial role in enhancing the solubility and lipophilicity of the molecule. This makes it an attractive candidate for various pharmaceutical applications, particularly in the development of drugs that require good membrane permeability. The trifluoromethyl group, on the other hand, imparts additional stability and can influence the electronic properties of the molecule, potentially enhancing its pharmacological activity.

The synthesis of 3-(Benzyloxy)-1,1,1-trifluorobutan-2-one typically involves a multi-step process that includes the introduction of the benzyloxy and trifluoromethyl groups. One common approach is to start with a suitable aldehyde or ketone and perform a series of reactions to introduce the desired functional groups. For example, a typical synthesis might involve the following steps:

• Step 1: Formation of an intermediate aldehyde or ketone through a condensation reaction.
• Step 2: Introduction of the benzyloxy group via an etherification reaction.
• Step 3: Addition of the trifluoromethyl group using a fluorination reagent such as triflic acid or trifluoromethanesulfonic anhydride.
• Step 4: Final purification and characterization of the product using techniques such as NMR spectroscopy and mass spectrometry.

In recent years, several studies have explored the potential applications of 3-(Benzyloxy)-1,1,1-trifluorobutan-2-one in various fields. One notable area of research is its use as a building block in the synthesis of more complex molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed promising activity against certain types of cancer cells. The researchers found that the benzyloxy and trifluoromethyl groups contributed to enhanced cytotoxicity and selectivity towards cancer cells compared to normal cells.

Beyond cancer research, 3-(Benzyloxy)-1,1,1-trifluorobutan-2-one has also been investigated for its potential as an antimicrobial agent. A study published in the Journal of Antibiotics demonstrated that this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the unique combination of functional groups in the molecule, which may interfere with bacterial cell wall synthesis or other critical biological processes.

In addition to its biological activities, 3-(Benzyloxy)-1,1,1-trifluorobutan-2-one has also been studied for its physical properties. A recent paper in Chemical Communications reported on the crystal structure and thermal stability of this compound. The authors found that the benzyloxy group played a key role in stabilizing the crystal lattice, while the trifluoromethyl group contributed to enhanced thermal stability. These properties make it suitable for use in various industrial applications where thermal stability is crucial.

The environmental impact of compounds like 3-(Benzyloxy)-1,1,1-trifluorobutan-2-one is another important consideration. A study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while it is relatively stable under normal conditions, it can be biodegraded by certain microorganisms over time. This suggests that proper disposal methods should be implemented to minimize any potential environmental impact.

In conclusion, 3-(Benzyloxy)-1,1,1-trifluorobutan-2-one (CAS No. 1803589-11-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and beyond. Its unique combination of functional groups makes it an attractive candidate for drug development and other industrial uses. Ongoing research continues to uncover new properties and applications for this compound, highlighting its significance in modern chemical research.